Cas no 905455-16-5 (5-chloro-2-methyl-1H-Pyrrolo[2,3-c]pyridine)

• Product Name: 5-chloro-2-methyl-1H-Pyrrolo[2,3-c]pyridine
• CAS No: 905455-16-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD12924433
• CID: 1120960
• PubChem ID: 21061719
• Update Time: 2025-06-10

5-chloro-2-methyl-1H-Pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-1H-Pyrrolo[2,3-c]pyridine
• 5-Chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine (ACI)
• SCHEMBL8269415
• SB13784
• 905455-16-5
• AS-83640
• DB-358863
• MFCD12924433
• AKOS027337928
• F30896

• MDL： MFCD12924433
• Inchi： 1S/C8H7ClN2/c1-5-2-6-3-8(9)10-4-7(6)11-5/h2-4,11H,1H3
• InChI Key： XRTGEROAAKBSAD-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(NC(C)=C2)=CN=1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-chloro-2-methyl-1H-Pyrrolo[2,3-c]pyridine

5-Chloro-2-Methyl-1H-Pyrrolo[2,3-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 905455-16-5, commonly referred to as 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The pyrrolo[2,3-c]pyridine framework is particularly interesting due to its ability to act as a building block in the synthesis of various functional materials and bioactive molecules.

Recent studies have highlighted the potential of 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine in the development of advanced materials for optoelectronic applications. Researchers have explored its role as a precursor in the synthesis of organic semiconductors, where its electron-deficient nature makes it an ideal candidate for enhancing charge transport properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can significantly improve the efficiency of organic photovoltaic devices by optimizing their energy levels and charge carrier mobility.

In addition to its material science applications, 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine has also been investigated for its potential in medicinal chemistry. The compound's ability to act as a scaffold for drug design has led to its exploration in the development of new therapeutic agents. A 2023 paper in *Journal of Medicinal Chemistry* reported that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases.

The synthesis of 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the cyclization of appropriately substituted intermediates under controlled conditions to form the pyrrolopyridine core. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better control over stereochemistry, which is crucial for applications in drug discovery.

From an environmental perspective, the production and handling of 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine must adhere to strict safety protocols. While the compound itself is not classified as a hazardous material under standard conditions, its synthesis may involve the use of reactive reagents and solvents that require careful management. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of their synthetic processes.

Looking ahead, the future of 5-chloro-2-methyl-1H-pyrrolo[2,3-c]pyridine lies in its potential to bridge multiple disciplines. Its unique electronic properties make it a valuable tool in both materials science and medicinal chemistry, while its structural versatility opens up new avenues for innovation. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even more significant role in advancing scientific knowledge and technological development.